Cas no 90417-53-1 (5-Methoxy-1H-indazole-3-carboxylic Acid)

5-Methoxy-1H-indazole-3-carboxylic Acid is a heterocyclic carboxylic acid derivative featuring an indazole core substituted with a methoxy group at the 5-position and a carboxylic acid moiety at the 3-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its structural framework enables versatile reactivity, facilitating further functionalization or incorporation into larger molecular architectures. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups enhances its utility in fine-tuning physicochemical properties. It is commonly employed in medicinal chemistry research for the design of enzyme inhibitors or receptor modulators due to its rigid, planar structure and potential for hydrogen bonding interactions.
5-Methoxy-1H-indazole-3-carboxylic Acid structure
90417-53-1 structure
Product Name:5-Methoxy-1H-indazole-3-carboxylic Acid
CAS No:90417-53-1
MF:C9H8N2O3
MW:192.1714220047
MDL:MFCD03840712
CID:61415
PubChem ID:10375306
Update Time:2025-06-17

5-Methoxy-1H-indazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-1H-indazole-3-carboxylic acid
    • 1H- Indazole-3-carboxylic acid, 5-methoxy-
    • 5-METHOXY-3-INDAZOLECARBOXYLIC ACID
    • 5-methoxy-3-indazole-carboxylic acid
    • 5-Methoxy-3-indozole-carboxylic acid
    • 5-Methoxy-1H-indazole-3-carboxylicacid
    • PubChem7818
    • RSERHJPLECECPR-UHFFFAOYSA-N
    • STK894479
    • FCH848227
    • BBL021762
    • AB16516
    • OR46578
    • EN001069
    • BL002352
    • SY020616
    • 5-met
    • 5-Methoxy-1H-indazole-3-carboxylic acid (ACI)
    • 5-Methoxyindazole-3-carboxylic acid
    • 5-METHOXY-3-(1H)INDAZOLE CARBOXYLIC ACID
    • J-517663
    • EN300-115995
    • 90417-53-1
    • CS-0085348
    • AS-45750
    • SCHEMBL929332
    • Z1198163383
    • AC-28258
    • DTXSID20438881
    • MFCD03840712
    • 5-methoxy-1 H-indazole-3-carboxylic acid
    • AKOS005144132
    • 5-Methoxy-1H-indazole-3-carboxylic Acid
    • MDL： MFCD03840712
    • Inchi： 1S/C9H8N2O3/c1-14-5-2-3-7-6(4-5)8(9(12)13)11-10-7/h2-4H,1H3,(H,10,11)(H,12,13)
    • InChI Key： RSERHJPLECECPR-UHFFFAOYSA-N
    • SMILES： O=C(C1C2C(=CC=C(C=2)OC)NN=1)O

Computed Properties

  • Exact Mass: 192.05300
  • Monoisotopic Mass: 192.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.46
  • Boiling Point: 467.609℃/760mmHg
  • Flash Point: 236.602°C
  • Refractive Index: 1.689
  • PSA: 75.21000
  • LogP: 1.26970

5-Methoxy-1H-indazole-3-carboxylic Acid Security Information

  • Hazard Category Code： 22-36
  • Safety Instruction： 26

5-Methoxy-1H-indazole-3-carboxylic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methoxy-1H-indazole-3-carboxylic Acid Pricemore >>

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5-Methoxy-1H-indazole-3-carboxylic Acid Production Method

Production Method 1

39755-95-8 39755-95-8
90417-53-1 90417-53-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  20 min, 50 °C
1.2 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water ;  1 h, 0 °C
1.3 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  16 h, rt
Reference
New practical access to 2-azatryptophans and dehydro derivatives via the Wittig-Horner reaction
Crestey, Francois; Collot, Valerie; Stiebing, Silvia; Lohier, Jean-Francois; Sopkova-de Oliveira Santos, Jana; et al, Tetrahedron Letters, 2007, 48(14), 2457-2460

Production Method 2

39755-95-8 39755-95-8
90417-53-1 90417-53-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  50 °C
1.2 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water ;  1 h, 0 °C
1.3 Reagents: Hydrochloric acid ,  Tin dichloride dihydrate ;  16 h
Reference
Design and synthesis of a new indazole library: direct conversion of N-methoxy-N-methylamides (Weinreb amides) to 3-keto and 3-formylindazoles
Crestey, Francois; Stiebing, Silvia; Legay, Remi; Collot, Valerie; Rault, Sylvain, Tetrahedron, 2007, 63(2), 419-428

5-Methoxy-1H-indazole-3-carboxylic Acid Raw materials

5-Methoxy-1H-indazole-3-carboxylic Acid Preparation Products

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Amadis Chemical Company Limited
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(CAS:90417-53-1)5-Methoxy-1H-indazole-3-carboxylic Acid
Order Number:A10794
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:07
Price ($):433.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90417-53-1)5-Methoxy-1H-indazole-3-carboxylic Acid
A10794
Purity:99%
Quantity:5g
Price ($):433.0
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